Cas no 2229188-95-6 (4-(3-aminoprop-1-en-2-yl)-2-fluorophenol)

• Product Name: 4-(3-aminoprop-1-en-2-yl)-2-fluorophenol
• CAS No: 2229188-95-6
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• CID: 5877825
• PubChem ID: 165710947
• Update Time: 2025-06-10

4-(3-aminoprop-1-en-2-yl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminoprop-1-en-2-yl)-2-fluorophenol
• 2229188-95-6
• EN300-1792708

• Inchi： 1S/C9H10FNO/c1-6(5-11)7-2-3-9(12)8(10)4-7/h2-4,12H,1,5,11H2
• InChI Key： QWOXXGBQGQILIK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(=C)CN)O

Computed Properties

• Exact Mass: 167.074642105g/mol
• Monoisotopic Mass: 167.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(3-aminoprop-1-en-2-yl)-2-fluorophenol

Exploring the Potential of 4-(3-aminoprop-1-en-2-yl)-2-fluorophenol (CAS No. 2229188-95-6) in Modern Research and Applications

In the rapidly evolving field of chemical research, 4-(3-aminoprop-1-en-2-yl)-2-fluorophenol (CAS No. 2229188-95-6) has emerged as a compound of significant interest. This unique molecule, characterized by its fluorophenol backbone and aminopropenyl side chain, offers a versatile platform for various scientific and industrial applications. Researchers are increasingly drawn to its potential in drug discovery, material science, and bioconjugation, making it a hot topic in academic and industrial circles alike.

The structural features of 4-(3-aminoprop-1-en-2-yl)-2-fluorophenol contribute to its reactivity and functionality. The presence of a fluorine atom enhances its electronic properties, while the amino group provides a handle for further chemical modifications. This combination makes it an attractive building block for small molecule therapeutics and fluorescent probes. Recent studies have explored its role in targeted drug delivery systems, where its ability to form stable conjugates with biomolecules is particularly valuable.

One of the most searched questions regarding this compound relates to its synthesis and purification methods. The preparation of CAS No. 2229188-95-6 typically involves multi-step organic synthesis, with careful attention to reaction conditions to ensure high yield and purity. Researchers often inquire about optimized synthetic routes and characterization techniques, reflecting the growing demand for efficient production methods. Advanced analytical tools such as HPLC, NMR spectroscopy, and mass spectrometry are essential for quality control and structural verification.

The applications of 4-(3-aminoprop-1-en-2-yl)-2-fluorophenol extend beyond pharmaceuticals. In material science, its unique properties have been investigated for developing advanced polymers and functional coatings. The compound's ability to participate in click chemistry reactions makes it particularly valuable for creating cross-linked networks with tailored properties. These materials show promise in biomedical engineering and electronic devices, addressing current challenges in these fields.

Environmental considerations are another important aspect of research with CAS No. 2229188-95-6. Scientists are actively exploring green chemistry approaches to its synthesis and application, responding to the growing demand for sustainable chemical processes. The compound's potential in biodegradable materials and eco-friendly formulations aligns with global trends toward environmental responsibility. This focus on sustainability has made it a subject of interest in life cycle assessment studies and green technology development.

From a commercial perspective, the market for 4-(3-aminoprop-1-en-2-yl)-2-fluorophenol is expanding, driven by its diverse applications. Suppliers and manufacturers are frequently searching for information about bulk availability, storage conditions, and handling protocols. The compound's stability profile and solubility characteristics are particularly important for industrial users. As demand grows, researchers are also investigating scale-up strategies to meet the needs of various sectors while maintaining quality standards.

In the context of biological research, CAS No. 2229188-95-6 has shown promise as a molecular probe for studying enzyme mechanisms and protein interactions. Its fluorophore-like properties enable visualization in cellular systems, while its reactive groups allow for specific labeling of biomolecules. These characteristics have led to its use in fluorescence microscopy and biomarker development, contributing to advances in diagnostic technologies and therapeutic monitoring.

The future directions for research on 4-(3-aminoprop-1-en-2-yl)-2-fluorophenol are particularly exciting. Current investigations focus on its potential in personalized medicine and theranostic applications, where diagnostic and therapeutic functions can be combined. The compound's modular design allows for structure-activity relationship studies, enabling researchers to fine-tune its properties for specific applications. As computational chemistry and AI-assisted drug design continue to advance, the role of such versatile building blocks becomes increasingly important in accelerating discovery processes.

Safety considerations remain paramount when working with CAS No. 2229188-95-6. While not classified as hazardous, proper laboratory practices and personal protective equipment are essential when handling this compound. Researchers often search for detailed safety data sheets and handling guidelines, reflecting the scientific community's commitment to responsible research practices. Ongoing studies continue to evaluate its biological compatibility and environmental impact to ensure safe utilization across all applications.

In conclusion, 4-(3-aminoprop-1-en-2-yl)-2-fluorophenol represents a fascinating example of how molecular design can lead to versatile chemical tools. Its combination of structural features, reactivity, and application potential makes it a valuable asset in modern research. As scientific understanding of this compound deepens and new applications emerge, its significance in advancing chemical innovation and technological development is likely to grow substantially in the coming years.